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Compound of Interest

Compound Name: Citramalate

Cat. No.: B1227619 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This guide provides essential safety and logistical

information for the proper disposal of citramalate, a key intermediate in various biochemical

pathways.

Immediate Safety and Handling
Citramalate, also known as (S)-(+)-Citramalic acid, is classified as an irritant.[1][2] Direct

contact can cause irritation to the eyes, skin, and respiratory system.[1][2] In case of exposure,

follow these first-aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid.[1]
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When handling citramalate, always use appropriate Personal Protective Equipment (PPE),

including suitable gloves and eye/face protection.[1] Work in a well-ventilated area and

minimize dust generation and accumulation.[1]

Storage and Spill Management
Proper storage is crucial to prevent accidents. Store citramalate in a tightly closed container in

a cool, dry, well-ventilated area away from incompatible substances.[1]

In the event of a spill, immediately clean it up while observing all safety precautions. Vacuum or

sweep up the material and place it into a suitable, labeled disposal container.[1] Avoid

generating dusty conditions and ensure adequate ventilation.[1]

Step-by-Step Disposal Procedure
The primary method for citramalate disposal is to treat it as chemical waste and dispose of it in

accordance with federal, state, and local regulations.[3]

Consult the Safety Data Sheet (SDS): Before beginning any disposal process, always review

the most current SDS for citramalate.[4][5]

Wear Appropriate PPE: At a minimum, wear nitrile gloves, chemical splash goggles, and a

lab coat.

Contain the Waste: Place all solid citramalate waste into a designated and clearly labeled

hazardous waste container.[4][6] For liquid waste, use a compatible container, such as a

polyethylene container.[6]

Label the Container: The waste container must be clearly labeled with "Hazardous Waste"

and the name "Citramalate."

Arrange for Professional Disposal: Contact a licensed hazardous waste disposal company to

collect and dispose of the waste according to all applicable regulations.[4]

Maintain Records: Keep detailed records of the disposal process, including the date, quantity

of waste, and the disposal method used.[4]
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While neutralization is a common disposal method for some citrate compounds, specific

guidance for citramalate is not readily available. Therefore, treating it as chemical waste for

professional disposal is the recommended and safest approach.

Key Safety and Handling Data
Parameter Information Source

Primary Hazards
Irritating to eyes, respiratory

system, and skin.
[1][2]

Personal Protective Equipment
Suitable gloves, eye/face

protection.
[1]

Handling Precautions

Use with adequate ventilation.

Minimize dust generation.

Wash thoroughly after

handling.

[1]

Storage Conditions

Store in a tightly closed

container in a cool, dry, well-

ventilated area.

[1]

Spill Cleanup

Vacuum or sweep up material

into a suitable disposal

container. Avoid generating

dust.

[1]

First Aid - Eyes
Flush with water for at least 15

minutes.
[1]

First Aid - Skin
Flush with water for at least 15

minutes.
[1]

First Aid - Inhalation Move to fresh air. [1]

First Aid - Ingestion
Do NOT induce vomiting.

Rinse mouth with water.
[1]

Citramalate Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of citramalate waste.
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Caption: Workflow for the proper disposal of citramalate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1227619?utm_src=pdf-body-img
https://www.benchchem.com/product/b1227619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of citramalate, contributing to a secure and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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